Cas no 892857-21-5 (5-bromo-N-(4-bromo-1,3-benzothiazol-2-yl)thiophene-2-carboxamide)

• Product Name: 5-bromo-N-(4-bromo-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• CAS No: 892857-21-5
• MF: C₁₂H₆Br₂N₂OS₂
• MW: 418.126838207245
• CID: 5857222
• PubChem ID: 16801197
• Update Time: 2025-05-23

5-bromo-N-(4-bromo-1,3-benzothiazol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(4-bromo-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-bromo-N-(4-bromo-2-benzothiazolyl)-
• AKOS024611938
• 5-bromo-N-(4-bromobenzo[d]thiazol-2-yl)thiophene-2-carboxamide
• F1822-0243
• 892857-21-5

• Inchi： 1S/C12H6Br2N2OS2/c13-6-2-1-3-7-10(6)15-12(19-7)16-11(17)8-4-5-9(14)18-8/h1-5H,(H,15,16,17)
• InChI Key： MBEWOKVXQQUWFQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=C(Br)C=CC=C3S2)=O)SC(Br)=CC=1

Computed Properties

• Exact Mass: 417.82678g/mol
• Monoisotopic Mass: 415.82883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 2.020±0.06 g/cm3(Predicted)
• pka: 6.93±0.70(Predicted)

Additional information on 5-bromo-N-(4-bromo-1,3-benzothiazol-2-yl)thiophene-2-carboxamide

Comprehensive Overview of 5-bromo-N-(4-bromo-1,3-benzothiazol-2-yl)thiophene-2-carboxamide (CAS No. 892857-21-5)

The compound 5-bromo-N-(4-bromo-1,3-benzothiazol-2-yl)thiophene-2-carboxamide (CAS No. 892857-21-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a benzothiazole core and a thiophene carboxamide moiety, this compound exhibits promising potential for various applications. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, particularly in the development of novel pharmaceuticals and advanced materials.

One of the key reasons for the growing interest in 5-bromo-N-(4-bromo-1,3-benzothiazol-2-yl)thiophene-2-carboxamide is its structural similarity to other biologically active compounds. The benzothiazole ring system is a well-known pharmacophore found in many FDA-approved drugs, which has led to extensive studies on its derivatives. The presence of bromine atoms at strategic positions enhances the compound's reactivity, making it a valuable intermediate in organic synthesis. This has sparked discussions in scientific forums and search queries about its potential role in drug discovery and development.

In recent years, the demand for heterocyclic compounds like 5-bromo-N-(4-bromo-1,3-benzothiazol-2-yl)thiophene-2-carboxamide has surged due to their versatility in creating functional materials. For instance, thiophene-based molecules are widely used in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. Users frequently search for terms such as "benzothiazole derivatives in optoelectronics" or "thiophene carboxamide applications," reflecting the compound's relevance in cutting-edge technologies. Its potential to contribute to sustainable energy solutions aligns with global trends toward green chemistry and renewable energy.

The synthesis of 5-bromo-N-(4-bromo-1,3-benzothiazol-2-yl)thiophene-2-carboxamide involves multi-step organic reactions, often starting from commercially available 2-amino-4-bromobenzothiazole and 5-bromothiophene-2-carboxylic acid. Detailed protocols for its preparation are a common search topic among synthetic chemists, highlighting the need for optimized and scalable methods. The compound's purity and stability are critical factors, especially for researchers exploring its biological activity. Questions like "how to characterize 5-bromo-N-(4-bromo-1,3-benzothiazol-2-yl)thiophene-2-carboxamide" or "NMR spectra of benzothiazole derivatives" are frequently encountered in academic and industrial settings.

Beyond its synthetic utility, 5-bromo-N-(4-bromo-1,3-benzothiazol-2-yl)thiophene-2-carboxamide has shown intriguing biological properties. Preliminary studies suggest that it may interact with specific enzyme systems or cellular pathways, making it a candidate for further pharmacological investigation. This has led to increased searches for "benzothiazole-based kinase inhibitors" or "thiophene carboxamide biological activity." The compound's potential as a scaffold for drug design is a hot topic in medicinal chemistry circles, particularly in the context of targeting neglected diseases or antibiotic resistance.

From a regulatory perspective, 5-bromo-N-(4-bromo-1,3-benzothiazol-2-yl)thiophene-2-carboxamide is not classified as a hazardous substance under major chemical inventories, which facilitates its use in research and development. However, proper handling and disposal practices are always recommended, as with any laboratory chemical. Environmental concerns related to brominated compounds have also prompted searches for "biodegradable benzothiazole alternatives" or "green synthesis of thiophene derivatives," reflecting the broader shift toward sustainable practices in chemical manufacturing.

In conclusion, 5-bromo-N-(4-bromo-1,3-benzothiazol-2-yl)thiophene-2-carboxamide (CAS No. 892857-21-5) represents a fascinating intersection of chemistry, biology, and materials science. Its dual functionality as a potential bioactive molecule and a building block for advanced materials ensures its continued relevance in scientific research. As interest grows in personalized medicine and smart materials, compounds like this will likely play an increasingly important role in addressing global challenges. The ongoing exploration of its properties and applications underscores the dynamic nature of modern chemical research.